Cas no 1783666-70-5 (2-3-methoxy-4-(trifluoromethyl)phenylmorpholine)

• Product Name: 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine
• CAS No: 1783666-70-5
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 5939822
• PubChem ID: 84806734
• Update Time: 2025-06-30

2-3-methoxy-4-(trifluoromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine
• 1783666-70-5
• EN300-1941829
• 2-[3-methoxy-4-(trifluoromethyl)phenyl]morpholine

• Inchi： 1S/C12H14F3NO2/c1-17-10-6-8(11-7-16-4-5-18-11)2-3-9(10)12(13,14)15/h2-3,6,11,16H,4-5,7H2,1H3
• InChI Key： DNWJEMQDTQHFJH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C1CNCCO1)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine

Introduction to 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine (CAS No. 1783666-70-5)

2-3-methoxy-4-(trifluoromethyl)phenylmorpholine, identified by the CAS number 1783666-70-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the phenylmorpholine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of both methoxy and trifluoromethyl substituents in its aromatic ring system imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine structure combines the favorable pharmacokinetic characteristics of morpholine derivatives with the enhanced lipophilicity and metabolic stability provided by the trifluoromethyl group. These features are particularly relevant in modern drug design, where optimizing bioavailability and minimizing off-target effects are critical. The methoxy group, positioned at the 2-3 position relative to the morpholine nitrogen, further modulates the compound's reactivity and interaction with biological targets.

In recent years, there has been a surge in research focused on phenylmorpholine derivatives due to their potential as kinase inhibitors, particularly in targeting tyrosine kinases involved in cancer therapy. The trifluoromethyl moiety is a well-documented pharmacophore that enhances binding affinity and resistance to metabolic degradation. Studies have demonstrated that compounds incorporating this group often exhibit improved pharmacological profiles compared to their unsubstituted counterparts.

One of the most compelling aspects of 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine is its versatility as a building block for more complex molecules. Researchers have leveraged this compound to synthesize novel analogs with enhanced binding affinity for specific biological targets. For instance, modifications at the phenolic positions or the morpholine nitrogen have led to derivatives with improved selectivity against overexpressed kinases in tumor cells, reducing systemic toxicity while maintaining therapeutic efficacy.

The synthesis of 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine typically involves multi-step organic transformations, including aromatic substitution reactions followed by morpholine ring formation. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

Recent advances in computational chemistry have further accelerated the development of 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine derivatives. Molecular docking simulations and quantum mechanical calculations allow researchers to predict binding interactions with high precision, enabling rational design of compounds with optimized pharmacokinetic properties. This computational approach has been instrumental in identifying lead candidates for further experimental validation.

The pharmacological evaluation of 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine has revealed promising results in preclinical models. In vitro assays have shown that this compound exhibits inhibitory activity against several kinases, including those implicated in chronic inflammatory diseases and oncogenesis. Notably, its ability to modulate intracellular signaling pathways without significant off-target effects makes it an attractive candidate for therapeutic intervention.

Investigations into the mechanism of action of 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine have uncovered insights into its interaction with biological targets. Structural biology techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, have provided detailed information about how this compound binds to its intended receptors. These structural insights are crucial for designing next-generation derivatives with improved therapeutic profiles.

The potential applications of 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine extend beyond oncology. Emerging research suggests that this compound may also exhibit anti-inflammatory and neuroprotective properties, making it relevant for treating conditions such as rheumatoid arthritis and neurodegenerative disorders. The multifaceted biological activities underscore its significance as a versatile pharmacological tool.

Regulatory considerations play a critical role in advancing 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic batches meet stringent quality standards required for human trials. Additionally, toxicological assessments are essential to evaluate potential adverse effects before moving into Phase I clinical studies.

The future direction of research on 2-3-methoxy-4-(trifluoromethyl)phenylmorpholine includes exploring novel synthetic routes to improve scalability and cost-efficiency. Furthermore, interdisciplinary collaborations between chemists, biologists, and clinicians will be vital in translating laboratory findings into viable therapeutics. The integration of artificial intelligence (AI) tools for drug design is also expected to enhance the discovery process by predicting novel derivatives with optimized properties.

In conclusion,2-3-methoxy-4-(trifluoromethyl)phenylmorpholine (CAS No. 1783666-70-5) represents a promising candidate for pharmaceutical development due to its unique structural features and diverse biological activities. Ongoing research efforts are aimed at elucidating its mechanism of action and optimizing its pharmacological properties for therapeutic use. As advancements continue in synthetic chemistry and computational biology,this compound holds significant potential as a foundation for next-generation drugs targeting various diseases.